Cas no 325770-45-4 (1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one)
325770-45-4 structure
Product Name:1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one
CAS No:325770-45-4
MF:C16H17NO
MW:239.312284231186
CID:2822141
PubChem ID:22282387
Update Time:2025-04-21
1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one
- 325770-45-4
- SCHEMBL3890841
- DTXSID70624338
-
- Inchi: 1S/C16H17NO/c1-11-6-12(2)8-15(7-11)16(18)10-14-4-5-17-13(3)9-14/h4-9H,10H2,1-3H3
- InChI Key: FNVBVJPKDPICHW-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CN=C(C)C=1)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 239.131014166Da
- Monoisotopic Mass: 239.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 30Ų
1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
325770-45-4 (1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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